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Compound of Interest

Compound Name:
N,N'-Bis(3-

aminopropyl)ethylenediamine

Cat. No.: B1203904 Get Quote

In-Depth Technical Guide: N,N'-Bis(3-
aminopropyl)ethylenediamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on N,N'-Bis(3-aminopropyl)ethylenediamine, a tetra-

amine compound utilized in various scientific applications, including polymer synthesis and

pharmaceutical development.

Physicochemical Data
N,N'-Bis(3-aminopropyl)ethylenediamine is a linear tetra-amine characterized by a central

ethylenediamine core with two 3-aminopropyl groups attached to the nitrogen atoms.[1] This

structure, with its four nitrogen-containing functional groups, imparts significant chemical

reactivity.[1]

The key quantitative properties of this compound are summarized below for easy reference

and comparison.
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Property Value Source

Molecular Formula C8H22N4 [2][3][4][5][6]

Molecular Weight 174.29 g/mol [1][2][3][5][6]

IUPAC Name

N'-[2-(3-

aminopropylamino)ethyl]propa

ne-1,3-diamine

[5]

CAS Number 10563-26-5 [3][4]

Density 0.952 g/mL at 25°C [2]

Boiling Point 150-160°C at 5 mm Hg [2]

Structural Representation
The molecular structure of N,N'-Bis(3-aminopropyl)ethylenediamine is crucial for

understanding its chemical behavior and potential applications. The following diagram

illustrates the connectivity of the atoms.

Caption: Molecular structure of N,N'-Bis(3-aminopropyl)ethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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